Prostaglandin F2α isopropyl ester

• CAS No.: 53764-90-2
• Product Name: Prostaglandin F2α isopropyl ester
• Molecular Formula: C23H40O5
• Molecular Weight: 396.6 g/mol
• IUPAC Name: propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoate
• Standard InChI: InChI=1S/C23H40O5/c1-4-5-8-11-18(24)14-15-20-19(21(25)16-22(20)26)12-9-6-7-10-13-23(27)28-17(2)3/h6,9,14-15,17-22,24-26H,4-5,7-8,10-13,16H2,1-3H3/b9-6-,15-14+/t18-,19+,20+,21-,22+/m0/s1
• Standard InChIKey: FPABVZYYTCHNMK-YNRDDPJXSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)OC(C)C)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC(C)C)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC(C)C)O)O)O
• Description: PGF2α isopropyl ester is an ester prodrug of PGF2α with enhanced lipid solubility. Due to better membrane penetration, PGF2α isopropyl ester is more suitable than PGF2α or PGF2α tromethamine salt for topical application in studies on intraocular pressure. The ester functionality is readily hydrolyzed in vivo to release the active compound PGF2α. When administered topically to the eyes of cynomolgus monkeys, a 5 µg dose reduces intraocular pressure by 68% after the fourth day of treatment.
• Synonyms: dinoprost isopropyl ester; PGF2 isopropyl ester; PGF2alpha isopropyl ester; PGF2alpha-1-isopropyl ester; prostaglandin F2 isopropyl este
• Reference: 1.Crawford, K.S., and Kaufman, P.L. Dose-related effects of prostaglandin F2α isopropyl ester on intraocular pressure, refraction, and pupil diameter in monkeys. Investigative Ophthalmology & Visual Science 32, 510-519 (1991).
• PubChem Compound: 5283077
• Last Modified: Nov 11 2021